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Compound of Interest

Compound Name: 13-Ox0-ODE-d3
Cat. No.: B12369083
Get Quote

This guide provides crucial safety and logistical information for the handling of 13-Oxo-ODE-
d3. The content herein is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and proper disposal. 13-Oxo-ODE-d3 is
supplied as a solution in acetonitrile, and as such, the handling precautions for acetonitrile are
of primary importance.[1] The toxicological properties of 13-Ox0-ODE-d3 itself have not been
fully investigated, and therefore, it should be handled as a potentially hazardous substance.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary immediate hazards are associated with the solvent, acetonitrile, which is
flammable and toxic.[2][3] It can be hazardous if swallowed, inhaled, or absorbed through the
skin, with over-exposure potentially leading to severe health issues.[2] Therefore, stringent
adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Standard Purpose
) ) To prevent skin
Chemical-resistant
) contact. Gloves must
gloves (double gloving ] )
) o be inspected prior to
Hand Protection with nitrile or EN 374

neoprene is

recommended).

use and disposed of
properly after
handling.[2]

Eye and Face

Protection

Tightly fitting safety
goggles and a face
shield.

EN 166 (EU) or
NIOSH (US)

approved.

To protect eyes and

face from splashes.

Skin and Body
Protection

Flame-retardant and
impervious lab coat or

protective clothing.

To protect skin and
personal clothing from

contamination.

Respiratory Protection

A full-face respirator is
recommended if
ventilation is
inadequate or if
exposure limits are

exceeded.

NIOSH (US) or EN
149 (EU) approved.

To prevent inhalation

of vapors or aerosols.

Operational Plan: Handling and Storage

All handling of 13-Oxo0-ODE-d3 in acetonitrile must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a certified laboratory chemical fume hood is operational.

o Verify that an emergency safety shower and eyewash station are accessible and have

been recently tested.

o Never work alone when handling this compound.
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o Prepare all necessary equipment and reagents within the designated work area (e.qg.,
chemical fume hood).

e Handling:
o Wear all PPE as specified in Table 1.

o Conduct all manipulations, including weighing, transferring, and dilutions, within the
chemical fume hood to minimize inhalation exposure.

o Use non-sparking tools and explosion-proof equipment due to the flammability of
acetonitrile.

o Avoid the formation of aerosols.
e Storage:

o Store the 13-Ox0-ODE-d3 solution at -80°C in a tightly sealed container, as
recommended.

o Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
ignition sources.

o Keep the container in a secondary containment to prevent spills.

Diagram 1: Experimental Workflow for Handling 13-Oxo-ODE-d3
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Caption: Workflow for the safe handling and processing of 13-Oxo-ODE-d3.
Disposal Plan
Waste containing 13-Ox0-ODE-d3 and acetonitrile must be treated as hazardous waste.
Step-by-Step Disposal Protocol:
» Waste Collection:

o Collect all waste solutions containing 13-Oxo-ODE-d3 and acetonitrile in a dedicated,
clearly labeled, and tightly sealed hazardous waste container.

o The container must be compatible with acetonitrile.

o Label the container with "Hazardous Waste," "Acetonitrile," and the date of accumulation.
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o Storage of Waste:

o Store the waste container in a designated satellite accumulation area (SAA) that is cool,
well-ventilated, and away from ignition sources.

o Ensure the waste container is in secondary containment.
e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal service.

o Do not dispose of acetonitrile-containing waste down the drain.

o The first rinse of any glassware that contained the substance should be collected as
hazardous waste.

Diagram 2: Waste Disposal Logical Relationship
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Caption: Logical flow for the proper disposal of 13-Oxo-ODE-d3 waste.

Emergency Procedures

Table 2: First-Aid Measures
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Exposure Route

Action

Inhalation

Move the affected person to fresh air
immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing immediately.
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or seek immediate medical attention.

Spill Response:

o Small Spills (less than 100ml):

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material (e.g., sand, vermiculite).

o Collect the absorbed material and place it in a sealed container for hazardous waste

disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.

e Large Spills:

o Evacuate the area immediately.

o Remove all sources of ignition.
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o Ensure the area is well-ventilated.

o Contact your institution's EHS or emergency response team for cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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